5-(4-bromophenyl)-4-(2-methyl-2-propen-1-yl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-(4-bromophenyl)-4-(2-methylprop-2-enyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C12H12BrN3S/c1-8(2)7-16-11(14-15-12(16)17)9-3-5-10(13)6-4-9/h3-6H,1,7H2,2H3,(H,15,17)
• InChI Key: RJTOIWUKIUGUPL-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)CN1C(=NNC1=S)C2=CC=C(C=C2)Br
• Molecular Formula: C12H12BrN3S
• Molecular Weight: 310.21 g/mol

Description

5-(4-bromophenyl)-4-(2-methyl-2-propen-1-yl)-4H-1,2,4-triazole-3-thiol is a chemical compound that belongs to the class of triazole derivatives. This compound has gained significant attention among researchers due to its potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 5-(4-bromophenyl)-4-(2-methyl-2-propen-1-yl)-4H-1,2,4-triazole-3-thiol is not fully understood. However, it is believed that the compound exerts its anticancer activity by inhibiting the proliferation of cancer cells and inducing apoptosis. It also inhibits the activity of enzymes involved in the inflammatory response and disrupts the cell membrane of microorganisms, leading to their death.
Biochemical and Physiological Effects:
Studies have shown that 5-(4-bromophenyl)-4-(2-methyl-2-propen-1-yl)-4H-1,2,4-triazole-3-thiol exhibits significant biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and inhibit the activity of COX-2 enzyme, which is involved in the inflammatory response. The compound also inhibits the growth of cancer cells and induces apoptosis.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-(4-bromophenyl)-4-(2-methyl-2-propen-1-yl)-4H-1,2,4-triazole-3-thiol in lab experiments is its potent anticancer activity against various cancer cell lines. It also possesses anti-inflammatory and antimicrobial properties, making it a potential candidate for the treatment of inflammatory diseases and microbial infections. However, one of the limitations of using this compound is its low solubility in water, which may affect its bioavailability and limit its use in certain experiments.

Future Directions

There are several potential future directions for the research on 5-(4-bromophenyl)-4-(2-methyl-2-propen-1-yl)-4H-1,2,4-triazole-3-thiol. One of the directions is to investigate its potential as a drug candidate for the treatment of cancer, inflammation, and microbial infections. Another direction is to explore its mechanism of action and identify the molecular targets involved in its activity. Furthermore, the development of novel derivatives with improved solubility and bioavailability may enhance the therapeutic potential of this compound.

Synthesis Methods

The synthesis of 5-(4-bromophenyl)-4-(2-methyl-2-propen-1-yl)-4H-1,2,4-triazole-3-thiol can be achieved by using different methods. One of the most commonly used methods is the reaction of 4-bromoacetophenone with ethyl acetoacetate, followed by the reaction with thiosemicarbazide and acetic acid. This method yields the desired product with high purity and yield.

Scientific Research Applications

5-(4-bromophenyl)-4-(2-methyl-2-propen-1-yl)-4H-1,2,4-triazole-3-thiol has been extensively studied for its potential applications in the field of medicinal chemistry. This compound has shown promising results in the treatment of various diseases such as cancer, inflammation, and microbial infections. The compound has been found to exhibit potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. It also possesses anti-inflammatory and antimicrobial properties.